PEG 400 dilaurate

Specification

• CAS No.: 68139-91-3
• Molecular Formula: C18H34O2

Introduction

Chemical Structure and Physical Properties

Chemical Structure

PEG 400 dilaurate consists of a polyethylene glycol backbone (with an average molecular weight of 400) esterified with two lauric acid molecules. This structure confers both hydrophilic and lipophilic properties to the molecule, making it effective as a surfactant and emulsifying agent. The compound has the CAS Number 9005-02-1, which identifies it in chemical databases and regulatory systems.

Physical Characteristics

At room temperature (25°C), PEG 400 dilaurate appears as a clear yellow liquid. This physical state facilitates its incorporation into various formulations without requiring complex processing techniques. The compound demonstrates specific physical and chemical parameters that define its quality and functionality for industrial and pharmaceutical applications.

Specification Parameters

The quality and performance characteristics of PEG 400 dilaurate are defined by several key specification parameters, as detailed in Table 1 below:

Parameter	Specification
Appearance at 25°C	Clear Yellow Liquid
Saponification Value	125 - 140
Color (Gardner)	Maximum 4
Moisture Content	Maximum 1.0%
Acid Value	Maximum 10.0
Storage Temperature	Ambient

Table 1: Physical and Chemical Specifications of PEG 400 Dilaurate

The saponification value, which indicates the amount of potassium hydroxide (in milligrams) required to saponify one gram of the substance, ranges between 125-140 for PEG 400 dilaurate. This parameter provides valuable information about the ester content and average molecular weight of the compound.

Applications and Uses

Pharmaceutical Applications

In pharmaceutical formulations, PEG 400 dilaurate serves as both an excipient and, in some cases, an active ingredient. Its low toxicity profile makes it particularly suitable for pharmaceutical applications where safety is paramount. The compound functions effectively as:

• A lubricating coating for various surfaces in both aqueous and non-aqueous pharmaceutical environments

• An ingredient in topical formulations

• A component in controlled-release drug delivery systems

Biochemical Applications

In biochemical research and applications, PEG 400 dilaurate demonstrates utility as:

• A reagent for creating very high osmotic pressures in experimental settings

• A polar stationary phase for gas chromatography, facilitating the separation and analysis of complex mixtures

• A binding agent in various biochemical preparations

Industrial and Cosmetic Applications

Beyond pharmaceutical and biochemical uses, PEG 400 dilaurate finds application in:

• Cosmetic formulations as a surfactant and emulsifying agent

• Industrial lubricants and coatings

• Personal care products where its emulsifying properties aid in creating stable formulations

The cosmetic industry utilizes PEG 400 dilaurate primarily as a surfactant—emulsifying agent or surfactant—cleaning agent in various product formulations. Its function in these products is to stabilize emulsions and enhance the cleansing properties of the formulations.

Physical-Chemical Behavior Studies

Hygroscopic Properties

Like other polyethylene glycol compounds, PEG 400 dilaurate demonstrates hygroscopic properties, meaning it can absorb moisture from the surrounding environment. Research using Dynamic Vapor Sorption (DVS) methodology has shown that PEG 400 itself can retain water, with approximately 110.7% mass recovery after 24 hours of exposure to controlled humidity conditions.

While this specific study focused on PEG 400 rather than PEG 400 dilaurate, the findings suggest that formulations containing PEG 400 dilaurate may also demonstrate hygroscopic properties, which could influence their stability and performance characteristics in various applications.